N'-(4-acetamidophenyl)-N-(thiophen-2-ylmethyl)oxamide
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Description
N'-(4-acetamidophenyl)-N-(thiophen-2-ylmethyl)oxamide is a useful research compound. Its molecular formula is C15H15N3O3S and its molecular weight is 317.36. The purity is usually 95%.
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Scientific Research Applications
Antiallergy Activity
- A study on N-(4-substituted-thiazolyl)oxamic acid derivatives, which are structurally related to N'-(4-acetamidophenyl)-N-(thiophen-2-ylmethyl)oxamide, revealed potent antiallergy activity in a rat model. These compounds showed significant effectiveness compared to disodium cromoglycate, a known antiallergy agent (Hargrave, Hess, & Oliver, 1983).
Analgesic and Anti-inflammatory Activity
- Derivatives of this compound have been synthesized and evaluated for their potential as analgesic and anti-inflammatory agents. These derivatives exhibited significant activity at 10 mg/kg dose (Deep, Jain, Sharma, Phogat, & Malhotra, 2012).
Antimicrobial Activity
- Research has shown that certain N-(2-phenyl-4-oxo-1,3-thiazolidin-3-yl)-1,2-benzothiazole-3-carboxamides/acetamides, which are structurally similar to this compound, possess potent antimicrobial activity against various bacterial and fungal species (Incerti et al., 2017).
Anticancer Activity
- A study on thiophene derivatives related to this compound found that these compounds have promising in vitro anticancer activity against various cell lines, highlighting their potential in cancer treatment research (Atta & Abdel‐Latif, 2021).
Synthesis Efficiency
- A novel synthetic approach using OxymaPure/DIC reagent demonstrated efficient synthesis of α-ketoamide derivatives related to this compound, enhancing both yield and purity of these compounds (El‐Faham, Al Marhoon, Abdel-Megeed, & Albericio, 2013).
Structural and Biological Assessment
- Microwave-assisted synthesis has been employed for efficient and rapid production of derivatives structurally similar to this compound, with assessments indicating their potential as antimicrobial agents (Ghazzali, El‐Faham, Abdel-Megeed, & Al-farhan, 2012).
Molecular Docking Studies
- Molecular docking studies on N-(thiophen-2-ylmethyl)thiophene-2-carboxamide, a compound structurally related to this compound, have been conducted to understand its binding with lung cancer proteins, highlighting its potential in cancer research (Cakmak, Demircioğlu, Uzun, Veyisoğlu, Yakan, & Ersanli, 2022).
Properties
IUPAC Name |
N'-(4-acetamidophenyl)-N-(thiophen-2-ylmethyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O3S/c1-10(19)17-11-4-6-12(7-5-11)18-15(21)14(20)16-9-13-3-2-8-22-13/h2-8H,9H2,1H3,(H,16,20)(H,17,19)(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASUSHZSFFZNPFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)NC(=O)C(=O)NCC2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.